Cas no 2138563-35-4 (4-nitro-N-(3-phenylazetidin-3-yl)benzene-1-sulfonamide)
4-nitro-N-(3-phenylazetidin-3-yl)benzene-1-sulfonamide Chemical and Physical Properties
Names and Identifiers
-
- 4-nitro-N-(3-phenylazetidin-3-yl)benzene-1-sulfonamide
- EN300-1167779
- 2138563-35-4
-
- Inchi: 1S/C15H15N3O4S/c19-18(20)13-6-8-14(9-7-13)23(21,22)17-15(10-16-11-15)12-4-2-1-3-5-12/h1-9,16-17H,10-11H2
- InChI Key: JCVMYZLWGPNXKB-UHFFFAOYSA-N
- SMILES: S(C1C=CC(=CC=1)[N+](=O)[O-])(NC1(C2C=CC=CC=2)CNC1)(=O)=O
Computed Properties
- Exact Mass: 333.07832714g/mol
- Monoisotopic Mass: 333.07832714g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 23
- Rotatable Bond Count: 4
- Complexity: 522
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 112Ų
4-nitro-N-(3-phenylazetidin-3-yl)benzene-1-sulfonamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1167779-0.05g |
2138563-35-4 | 0.05g |
$1417.0 | 2023-05-24 | |||
| Enamine | EN300-1167779-0.1g |
2138563-35-4 | 0.1g |
$1484.0 | 2023-05-24 | |||
| Enamine | EN300-1167779-0.25g |
2138563-35-4 | 0.25g |
$1551.0 | 2023-05-24 | |||
| Enamine | EN300-1167779-0.5g |
2138563-35-4 | 0.5g |
$1619.0 | 2023-05-24 | |||
| Enamine | EN300-1167779-1.0g |
2138563-35-4 | 1g |
$1686.0 | 2023-05-24 | |||
| Enamine | EN300-1167779-2.5g |
2138563-35-4 | 2.5g |
$3304.0 | 2023-05-24 | |||
| Enamine | EN300-1167779-5.0g |
2138563-35-4 | 5g |
$4890.0 | 2023-05-24 | |||
| Enamine | EN300-1167779-10.0g |
2138563-35-4 | 10g |
$7250.0 | 2023-05-24 | |||
| Enamine | EN300-1167779-50mg |
2138563-35-4 | 50mg |
$1417.0 | 2023-10-03 | |||
| Enamine | EN300-1167779-100mg |
2138563-35-4 | 100mg |
$1484.0 | 2023-10-03 |
4-nitro-N-(3-phenylazetidin-3-yl)benzene-1-sulfonamide Related Literature
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
Additional information on 4-nitro-N-(3-phenylazetidin-3-yl)benzene-1-sulfonamide
Introduction to 4-nitro-N-(3-phenylazetidin-3-yl)benzene-1-sulfonamide (CAS No. 2138563-35-4)
4-nitro-N-(3-phenylazetidin-3-yl)benzene-1-sulfonamide (CAS No. 2138563-35-4) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a nitro group, a sulfonamide moiety, and a phenylazetidine ring. These structural elements contribute to its potential biological activities and therapeutic applications.
The sulfonamide functional group is well-known for its broad spectrum of biological activities, including antibacterial, antifungal, and anti-inflammatory properties. The presence of the nitro group further enhances the compound's reactivity and can influence its pharmacological profile. The phenylazetidine ring, on the other hand, adds structural complexity and can modulate the compound's interactions with biological targets.
Recent studies have explored the potential of 4-nitro-N-(3-phenylazetidin-3-yl)benzene-1-sulfonamide in various therapeutic areas. One notable application is in the treatment of inflammatory diseases. Research has shown that this compound exhibits potent anti-inflammatory effects by inhibiting key enzymes involved in the inflammatory cascade, such as cyclooxygenase (COX) and lipoxygenase (LOX). This makes it a promising candidate for the development of new anti-inflammatory drugs.
In addition to its anti-inflammatory properties, 4-nitro-N-(3-phenylazetidin-3-yl)benzene-1-sulfonamide has also been investigated for its potential as an anticancer agent. Preclinical studies have demonstrated that this compound can induce apoptosis in cancer cells by targeting specific signaling pathways. For instance, it has been shown to inhibit the Akt/mTOR pathway, which is often dysregulated in various types of cancer. This suggests that 4-nitro-N-(3-phenylazetidin-3-yl)benzene-1-sulfonamide could be a valuable addition to the arsenal of anticancer therapeutics.
The pharmacokinetic properties of 4-nitro-N-(3-phenylazetidin-3-yl)benzene-1-sulfonamide have also been studied extensively. Research indicates that it has favorable absorption, distribution, metabolism, and excretion (ADME) characteristics, making it suitable for oral administration. Its high bioavailability and low toxicity profile further enhance its potential as a drug candidate.
From a synthetic chemistry perspective, the preparation of 4-nitro-N-(3-phenylazetidin-3-yl)benzene-1-sulfonamide involves several well-established reactions. The synthesis typically begins with the formation of the phenylazetidine ring through a multistep process, followed by the introduction of the sulfonamide and nitro groups. The final product is obtained through purification techniques such as column chromatography or recrystallization.
In conclusion, 4-nitro-N-(3-phenylazetidin-3-yl)benzene-1-sulfonamide (CAS No. 2138563-35-4) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and promising biological activities make it an attractive target for further investigation and development into novel therapeutic agents.
2138563-35-4 (4-nitro-N-(3-phenylazetidin-3-yl)benzene-1-sulfonamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)